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Compound of Interest

Compound Name: Stachyose tetrahydrate

Cat. No.: B2893482 Get Quote

Stachyose Tetrahydrate: A Technical Guide for
Researchers
CAS Number: 10094-58-3 Molecular Formula: C₂₄H₅₀O₂₅

This technical guide provides an in-depth overview of Stachyose tetrahydrate, a naturally

occurring oligosaccharide with significant potential in research and drug development. This

document details its chemical properties, biological activities, and relevant experimental

protocols, tailored for researchers, scientists, and professionals in the field.

Chemical and Physical Properties
Stachyose is a tetrasaccharide composed of two α-D-galactose units, one α-D-glucose unit,

and one β-D-fructose unit. The tetrahydrate form incorporates four molecules of water.
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Property Value Reference

CAS Number 10094-58-3

Molecular Formula C₂₄H₅₀O₂₅

Molecular Weight 738.64 g/mol

Appearance
White to off-white crystalline

powder

Solubility

Soluble in water, slightly

soluble in DMSO and

methanol.

Anhydrous Molecular Formula C₂₄H₄₂O₂₁ [1]

Anhydrous Molecular Weight 666.58 g/mol [1]

Biological Activity and Therapeutic Potential
Stachyose tetrahydrate is a well-documented prebiotic, exerting its biological effects primarily

through the modulation of the gut microbiota. It is not hydrolyzed by human digestive enzymes

and reaches the colon intact, where it is fermented by beneficial bacteria.[2]

Prebiotic Effects and Gut Microbiota Modulation
Clinical and preclinical studies have demonstrated that stachyose supplementation significantly

increases the abundance of beneficial bacteria, such as Bifidobacterium and Lactobacillus,

while reducing the populations of pathogenic bacteria like Clostridium perfringens.[3][4][5] This

modulation of the gut microbiome leads to the production of short-chain fatty acids (SCFAs),

including butyrate, acetate, and propionate, which are crucial for maintaining gut homeostasis

and have systemic health benefits.[2][6]

Anti-inflammatory Properties
Stachyose exhibits significant anti-inflammatory effects, primarily through the inhibition of the

Toll-like receptor 4 (TLR4)/NF-κB signaling pathway.[7][8] By downregulating this pathway,

stachyose can reduce the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and
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IL-6.[7][9] This mechanism of action makes it a promising candidate for the management of

inflammatory conditions, including colitis.[4]

Immune System Regulation
The immunomodulatory effects of stachyose are closely linked to its influence on the gut

microbiota. By promoting a healthy gut environment, it can indirectly enhance the host's

immune response. Furthermore, stachyose has been shown to increase the production of anti-

inflammatory cytokines, contributing to a balanced immune system.[10]

Experimental Protocols
Extraction and Purification of Stachyose from Plant
Material (e.g., Chinese Artichoke)
This protocol describes a method for the extraction and purification of stachyose for analytical

or small-scale preparative purposes.[11]

Materials:

Dried plant material (e.g., tubers of Stachys sieboldii Miq.)

Deionized water

Ethanol

Acetonitrile

Methanol

Activated charcoal

Centrifuge

Rotary evaporator

HPLC system

Procedure:
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Extraction:

1. Grind the dried plant material into a fine powder.

2. Suspend the powder in deionized water (e.g., 1:10 w/v).

3. Heat the suspension at 80°C for 2 hours with constant stirring.

4. Centrifuge the mixture at 5000 x g for 15 minutes to pellet the solid material.

5. Collect the supernatant containing the crude extract.

Purification:

1. Decolorize the crude extract by adding activated charcoal (e.g., 2% w/v) and stirring for 30

minutes.

2. Filter the mixture to remove the charcoal.

3. Concentrate the decolorized extract using a rotary evaporator at 60°C.

4. Precipitate the oligosaccharides by adding ethanol to the concentrated extract to a final

concentration of 80% (v/v).

5. Allow the precipitate to form overnight at 4°C.

6. Collect the precipitate by centrifugation and dry it under vacuum.

Quantification of Stachyose by High-Performance Liquid
Chromatography (HPLC)
This protocol provides a method for the quantitative analysis of stachyose in various samples.

[11][12]

Instrumentation and Conditions:

HPLC System: An HPLC system equipped with a refractive index detector (RID).
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Column: Amino column (e.g., COSMOSIL Sugar-D, 4.6 mm I.D. × 250 mm).[12]

Mobile Phase: A mixture of acetonitrile and water (e.g., 75:25 v/v).

Flow Rate: 1.0 mL/min.

Column Temperature: 35°C.

Injection Volume: 20 µL.

Procedure:

Standard Preparation: Prepare a series of standard solutions of Stachyose tetrahydrate of

known concentrations in the mobile phase.

Sample Preparation: Dissolve the sample containing stachyose in the mobile phase, filter

through a 0.45 µm filter.

Analysis: Inject the standards and samples onto the HPLC system.

Quantification: Construct a calibration curve by plotting the peak area against the

concentration of the standards. Determine the concentration of stachyose in the samples

from the calibration curve.

Data Presentation
Table 1: Effect of Stachyose Supplementation on Gut Microbiota in a Human Study[5]

Bacterial Group Change after 14 days of 5g/day Stachyose

Bifidobacteria Significantly increased

Lactobacilli Significantly increased

Clostridium perfringens Decreased

Table 2: Effect of Stachyose on Short-Chain Fatty Acid (SCFA) Production in vitro[6]
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SCFA
Change after 24h Fermentation with
Stachyose

Acetic acid Significantly increased

Butyric acid Significantly increased

Isobutyric acid Decreased

Pentanoic acid Decreased
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Caption: Workflow for the extraction and purification of Stachyose.
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Caption: Impact of Stachyose on gut microbiota composition.
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Caption: Anti-inflammatory mechanism via TLR4/NF-κB pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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